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Compound of Interest

Compound Name: Carfloglitazar

Cat. No.: B12783439 Get Quote

Application Notes and Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction
Carfloglitazar, also known as Chiglitazar, is a dual agonist of peroxisome proliferator-activated

receptors alpha and gamma (PPARα/γ) with additional activity on PPARδ.[1][2] It is an

investigational drug candidate for the treatment of type 2 diabetes and non-alcoholic fatty liver

disease (NAFLD).[3][4] Carfloglitazar's mechanism of action involves the activation of PPARs,

which are nuclear receptors that regulate gene expression involved in glucose and lipid

metabolism.[5] Due to its therapeutic potential, Carfloglitazar is a compound of significant

interest in metabolic disease research.

Like many small molecule drug candidates, Carfloglitazar has poor aqueous solubility,

necessitating the use of an organic solvent for the preparation of stock solutions for in vitro and

in vivo studies. Dimethyl sulfoxide (DMSO) is a common and effective solvent for this purpose.

[1][6] This document provides detailed protocols for the preparation, handling, and storage of

Carfloglitazar stock solutions using DMSO, ensuring experimental consistency and accuracy.

Data Presentation
The following table summarizes the key quantitative data for Carfloglitazar and its stock

solutions.
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Parameter Value Reference

Chemical Name

O-(2-(9H-Carbazol-9-yl)ethyl)-

N-(2-(4-

fluorobenzoyl)phenyl)tyrosine

[7]

Synonyms Chiglitazar [1]

Molecular Formula C₃₆H₂₉FN₂O₄ [1][7]

Molecular Weight 572.62 g/mol [1]

Appearance Light yellow to yellow solid [1]

Solubility in DMSO 100 mg/mL (174.64 mM) [1]

Recommended Storage of

Stock Solution

-20°C for up to 1 month; -80°C

for up to 6 months
[1][8]

Experimental Protocols
Materials and Equipment

Carfloglitazar powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO) (newly opened bottle recommended)[1]

[8]

Calibrated analytical balance

Sterile microcentrifuge tubes or vials (amber or covered with foil to protect from light)

Pipettes and sterile, filtered pipette tips

Vortex mixer

Ultrasonic water bath

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Preparation of a High-Concentration (100 mM)
Carfloglitazar Stock Solution
This protocol describes the preparation of a 100 mM Carfloglitazar stock solution in DMSO.

This high-concentration stock can be used to prepare lower concentration working solutions.

Pre-weighing Preparation: Before handling Carfloglitazar, ensure that the analytical balance

is calibrated and located in an area free from drafts. Wear appropriate PPE.

Weighing Carfloglitazar: Carefully weigh the desired amount of Carfloglitazar powder. For

example, to prepare 1 mL of a 100 mM stock solution, weigh out 57.26 mg of Carfloglitazar.

Dissolution in DMSO:

Add the weighed Carfloglitazar to a sterile vial.

Add the calculated volume of anhydrous DMSO. For 57.26 mg of Carfloglitazar, add 1 mL

of DMSO to achieve a final concentration of 100 mM.

Solubilization:

Tightly cap the vial to prevent moisture absorption by the DMSO.

Vortex the solution vigorously for 1-2 minutes.

Place the vial in an ultrasonic water bath and sonicate until the solution is clear and all

solid particles have dissolved.[1][8] This may take several minutes.

Aliquoting and Storage:

Once the Carfloglitazar is fully dissolved, aliquot the stock solution into smaller, single-

use volumes in sterile, tightly sealed vials. This helps to avoid repeated freeze-thaw cycles

which can degrade the compound.[1]

Clearly label each aliquot with the compound name, concentration, date of preparation,

and storage temperature.
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Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[1][8]

Preparation of Diluted Carfloglitazar Working Solutions
For cell-based assays and other in vitro experiments, the high-concentration stock solution will

need to be diluted to the final desired concentration in the appropriate cell culture medium or

buffer.

Thawing the Stock Solution: Remove one aliquot of the high-concentration Carfloglitazar
stock solution from the freezer and allow it to thaw completely at room temperature.

Serial Dilutions: Perform serial dilutions of the stock solution in DMSO or the final assay

buffer to achieve the desired working concentrations. It is important to note that the final

concentration of DMSO in the assay should be kept low (typically ≤ 0.1%) to avoid solvent-

induced cellular toxicity or off-target effects.[6][9]

Example Dilution for a 10 µM Final Concentration:

Prepare an intermediate dilution of the 100 mM stock solution in DMSO. For example,

dilute the 100 mM stock 1:100 in DMSO to obtain a 1 mM solution.

Add 1 µL of the 1 mM solution to 100 µL of cell culture medium to achieve a final

concentration of 10 µM Carfloglitazar with a final DMSO concentration of 1%.

A vehicle control containing the same final concentration of DMSO should be included in

all experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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